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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive standard operating procedure (SOP) for

the safe handling and use of Methomyl-d3 as an internal standard in a research laboratory

setting. Methomyl-d3 is the deuterated analog of Methomyl, a carbamate insecticide.[1] It is

primarily utilized for the quantitative analysis of Methomyl in various matrices by gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[1] This SOP outlines the necessary safety precautions,

experimental protocols for stock solution preparation and sample analysis, and proper disposal

methods.

Physicochemical Properties and Storage
Methomyl-d3 is a white crystalline solid.[1] Key physicochemical properties are summarized in

the table below.

Table 1: Physicochemical Properties of Methomyl-d3
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Property Value Reference

Formal Name

N-[[(methyl-d3-

amino)carbonyl]oxy]-

ethanimidothioic acid, methyl

ester

[1][2]

CAS Number 1398109-07-3

Molecular Formula C5H7D3N2O2S

Molecular Weight Approximately 165.2 g/mol

Solubility
Slightly soluble in chloroform

and methanol.

Purity
Chemical Purity: ≥98%

(Methomyl)

Deuterium Incorporation
≥99% deuterated forms (d1-

d3); ≤1% d0

Storage Conditions Store at -20°C.

Stability
Stable for at least 4 years at

-20°C.

Safety Precautions and Handling
Methomyl-d3 should be handled as a hazardous substance due to the high toxicity of its non-

deuterated analog, Methomyl, which is a potent acetylcholinesterase inhibitor.

2.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a full-face shield must be worn.

Hand Protection: Standard laboratory gloves (e.g., nitrile) should be used.

Body Protection: A laboratory coat is mandatory.
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Respiratory Protection: When handling the solid powder outside of a containment device, a

suitable respirator should be worn to avoid inhalation.

2.2 Handling

All handling of Methomyl-d3, especially the solid form, should be conducted in a certified

chemical fume hood or a containment ventilated enclosure to minimize inhalation risk.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling.

A Safety Data Sheet (SDS) for Methomyl-d3 should be readily available and reviewed by all

personnel before use.

2.3 Spill and Emergency Procedures

Spill: In case of a spill, evacuate the area. For small spills of the solid, carefully sweep up the

material, avoiding dust generation, and place it in a sealed, labeled container for hazardous

waste disposal. For liquid spills, absorb with an inert material and place in a sealed

container.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

2.4 Waste Disposal
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All waste containing Methomyl-d3 must be treated as hazardous chemical waste.

Dispose of unused compounds, contaminated labware (e.g., pipette tips, vials), and personal

protective equipment in designated, clearly labeled hazardous waste containers.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols
Methomyl-d3 is intended for use as an internal standard for the quantification of Methomyl.

The following protocols describe the preparation of stock solutions and a general procedure for

sample analysis using LC-MS/MS.

3.1 Preparation of Methomyl-d3 Stock Solution (e.g., 1 mg/mL)

Allow the vial containing solid Methomyl-d3 to equilibrate to room temperature before

opening to prevent condensation.

Weigh the required amount of Methomyl-d3 powder in a chemical fume hood.

Dissolve the powder in a suitable solvent, such as methanol or acetonitrile, in a volumetric

flask.

Sonicate briefly if necessary to ensure complete dissolution.

Store the stock solution at -20°C in a tightly sealed, labeled amber vial.

3.2 Preparation of Working Solutions

Prepare serial dilutions of the stock solution with the appropriate solvent (e.g., methanol or

acetonitrile) to create working solutions at the desired concentrations.

These working solutions will be used to spike samples as an internal standard.

3.3 Sample Preparation and Analysis by LC-MS/MS

The following is a general protocol for the analysis of Methomyl in a biological or environmental

matrix. The specific parameters may need to be optimized for the matrix and instrumentation
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used.

3.3.1 Sample Extraction (QuEChERS Method Example)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is commonly used

for pesticide residue analysis.

Homogenize 10 g of the sample with 10 mL of water and 10 mL of acetonitrile.

Spike the sample with a known amount of Methomyl-d3 internal standard working solution.

Add extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 0.5 g disodium hydrogen citrate, 1 g

trisodium citrate) and shake vigorously for 1 minute.

Centrifuge the sample.

Transfer an aliquot of the acetonitrile supernatant to a new tube containing cleanup sorbents

(e.g., MgSO4 and primary-secondary amine (PSA)).

Shake and centrifuge again.

Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

3.3.2 LC-MS/MS Analysis

Table 2: Example LC-MS/MS Parameters for Methomyl Analysis
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Parameter Recommended Setting

LC Column
C18 column (e.g., 30 m x 0.25 mm i.d., 0.25 µm

film thickness)

Mobile Phase A
Water with 5 mM ammonium formate and 2 mM

formic acid

Mobile Phase B
Methanol with 5 mM ammonium formate and 2

mM formic acid

Gradient
Optimized for separation of Methomyl from

matrix components

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 1 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) for Methomyl 163.0

Product Ions (m/z) for Methomyl 106.0, 88.0

Precursor Ion (m/z) for Methomyl-d3 166.0

Product Ions (m/z) for Methomyl-d3 109.0, 91.0

Collision Energy To be optimized for the specific instrument

Note: The m/z values for Methomyl-d3 are predicted based on the addition of 3 daltons for the

deuterium atoms. These should be confirmed experimentally.

Metabolic Pathways of Methomyl
Understanding the metabolism of Methomyl is crucial for interpreting analytical results,

particularly in biological matrices. The primary metabolic pathways in rats involve hydrolysis to

S-methyl-N-hydroxythioacetimidate, which is then further broken down to carbon dioxide and

acetonitrile. Another pathway includes the displacement of the S-methyl group by glutathione,

followed by enzymatic transformation to a mercapturic acid derivative.
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Visual Workflow and Pathway Diagrams
Experimental Workflow for Methomyl Analysis using Methomyl-d3

Experimental Workflow for Methomyl Analysis
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Click to download full resolution via product page

Caption: Workflow for the quantification of Methomyl using Methomyl-d3 internal standard.

Simplified Methomyl Metabolic Pathway
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Caption: Key metabolic routes of Methomyl in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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